Cas no 893751-77-4 (1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine)

• Product Name: 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine
• CAS No: 893751-77-4
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 5730543
• Update Time: 2025-05-27

1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]ethan-1-amine
• 893751-77-4
• AKOS000123754
• CS-0249173
• EN300-42682
• Benzenemethanamine, α-methyl-3-(1H-tetrazol-1-yl)-
• 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine

• Inchi： 1S/C9H11N5/c1-7(10)8-3-2-4-9(5-8)14-6-11-12-13-14/h2-7H,10H2,1H3
• InChI Key： VADSVKGJGKLFME-UHFFFAOYSA-N
• SMILES： N1(C=NN=N1)C1=CC=CC(=C1)C(C)N

Computed Properties

• Exact Mass: 189.10144537g/mol
• Monoisotopic Mass: 189.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 360.5±44.0 °C at 760 mmHg
• Flash Point: 171.8±28.4 °C
• pka: 8.65±0.10(Predicted)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine

Recent Advances in the Study of 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine (CAS: 893751-77-4)

The compound 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine (CAS: 893751-77-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by a tetrazole moiety attached to a phenylethanamine backbone, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the synthesis and structural modification of 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the introduction of electron-withdrawing groups at specific positions on the phenyl ring significantly improved the compound's stability and binding affinity to G-protein coupled receptors (GPCRs). These modifications have opened new avenues for the development of novel GPCR-targeted therapeutics.

In addition to its synthetic optimization, the biological activities of 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine have been extensively investigated. Recent in vitro and in vivo studies have revealed its potent agonistic activity on serotonin receptors, particularly the 5-HT1A subtype. This finding is particularly relevant for the treatment of neuropsychiatric disorders such as depression and anxiety. Furthermore, preliminary data from animal models suggest that the compound may also exhibit neuroprotective effects, potentially offering therapeutic benefits for neurodegenerative diseases like Alzheimer's and Parkinson's.

Another significant advancement in the study of this compound is its application in cancer research. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine derivatives exhibit selective cytotoxicity against certain cancer cell lines, particularly those overexpressing the sigma-2 receptor. This discovery has sparked interest in developing sigma-2 receptor-targeted anticancer agents, with several derivatives currently undergoing preclinical evaluation.

The pharmacokinetic profile of 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine has also been a focus of recent research. Advanced analytical techniques, including LC-MS/MS and PET imaging, have been employed to study its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable insights into the compound's bioavailability and potential drug-drug interactions, which are critical for its future clinical development.

Looking ahead, researchers are exploring the potential of 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine as a versatile scaffold for the development of multifunctional drugs. Its unique chemical structure allows for diverse modifications, enabling the creation of compounds with tailored pharmacological profiles. Several pharmaceutical companies have included derivatives of this compound in their drug discovery pipelines, indicating its growing importance in the field of medicinal chemistry.

In conclusion, the recent studies on 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-amine (CAS: 893751-77-4) have significantly advanced our understanding of its chemical properties and therapeutic potential. The compound's versatility, combined with its promising biological activities, positions it as a valuable asset in the development of novel treatments for various diseases. Future research should focus on further optimizing its pharmacological properties and advancing promising derivatives through clinical trials.